Cas no 1516915-79-9 (1-(3,5-Difluorophenyl)ethane-1-thiol)

• Product Name: 1-(3,5-Difluorophenyl)ethane-1-thiol
• CAS No: 1516915-79-9
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 5699636
• PubChem ID: 80198560
• Update Time: 2024-03-01

1-(3,5-Difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288540
• 1516915-79-9
• 1-(3,5-DIFLUOROPHENYL)ETHANE-1-THIOL
• AKOS018760616
• SCHEMBL21216527
• Benzenemethanethiol, 3,5-difluoro-α-methyl-
• 1-(3,5-Difluorophenyl)ethane-1-thiol

• Inchi： 1S/C8H8F2S/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
• InChI Key： AQYQUUJRWGCLKY-UHFFFAOYSA-N
• SMILES： SC(C)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 174.03147775g/mol
• Monoisotopic Mass: 174.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 192.5±25.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes